1-(3-Methoxypropyl)-3-((7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)urea

• IUPAC Name: 1-(3-methoxypropyl)-3-[[7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]urea
• InChI: InChI=1S/C13H16F3N5O2/c1-23-6-2-4-17-12(22)18-8-11-20-19-10-7-9(13(14,15)16)3-5-21(10)11/h3,5,7H,2,4,6,8H2,1H3,(H2,17,18,22)
• InChI Key: LIGOLDAQOJYZDQ-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)NCC1=NN=C2N1C=CC(=C2)C(F)(F)F
• Molecular Formula: C13H16F3N5O2
• Molecular Weight: 331.29 g/mol

Description

1-(3-Methoxypropyl)-3-((7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)urea is a useful research compound. Its molecular formula is C13H16F3N5O2 and its molecular weight is 331.299. The purity is usually 95%.
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Scientific Research Applications

Modification for Enhanced Biological Activity

The study conducted by Xiao-meng Wang et al. (2015) elaborates on the modification of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide by replacing the acetamide group with an alkylurea moiety. This modification was aimed at retaining antiproliferative activity against cancer cell lines while reducing acute oral toxicity. The findings suggest the potential of these modified compounds as potent PI3K inhibitors and anticancer agents with low toxicity (Wang et al., 2015).

Novel Syntheses and Reactions

Another study by H. Marley et al. (1989) focuses on the synthesis and reactions of [1,2,4]triazolo[1,5-a]pyrimidinium betaines. This work investigates novel compounds and their potential reactions, contributing to the broader understanding of [1,2,4]triazolo derivatives and their applications in chemical synthesis (Marley et al., 1989).

Structural and Surface Property Studies

Research by M. K. Gumus et al. (2018) on the structural features of 7-methoxy-5-methyl-2-(pyridin-3-yl)-11,12-dihydro-5,11-methano[1,2,4]triazolo[1,5-c][1,3,5]benzoxadiazocine provides in-depth experimental and theoretical insights into its molecular structure and surface properties. These findings are essential for understanding the compound's interactions and potential applications in material science and medicinal chemistry (Gumus et al., 2018).

Exploration of Anticancer Properties

The synthesis and biological evaluation of a new series of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives by Jian Feng et al. (2020) demonstrate the importance of diaryl ureas in medicinal chemistry, particularly as anticancer agents. This study highlights the potential of these derivatives as BRAF inhibitors, offering a promising direction for future research in cancer therapy (Feng et al., 2020).